Cas no 2580214-41-9 (2-{3-oxabicyclo3.1.1heptan-1-yl}ethan-1-amine hydrochloride)

• Product Name: 2-{3-oxabicyclo3.1.1heptan-1-yl}ethan-1-amine hydrochloride
• CAS No: 2580214-41-9
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• MDL: MFCD33020319
• CID: 5661788
• PubChem ID: 155858710
• Update Time: 2025-06-25

2-{3-oxabicyclo3.1.1heptan-1-yl}ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2580214-41-9
• 2-{3-oxabicyclo[3.1.1]heptan-1-yl}ethan-1-amine hydrochloride
• EN300-37375431
• 2-[(1s)-3-oxabicyclo[3.1.1]heptan-1-yl]ethan-1-amine hydrochloride
• 2-(3-Oxabicyclo[3.1.1]heptan-1-yl)ethanamine;hydrochloride
• EN300-27716756
• 2-{3-oxabicyclo3.1.1heptan-1-yl}ethan-1-amine hydrochloride

• MDL： MFCD33020319
• Inchi： 1S/C8H15NO.ClH/c9-2-1-8-3-7(4-8)5-10-6-8;/h7H,1-6,9H2;1H
• InChI Key： UJNVNZMIORRROG-UHFFFAOYSA-N
• SMILES： Cl.O1CC2CC(CCN)(C1)C2

Computed Properties

• Exact Mass: 177.0920418g/mol
• Monoisotopic Mass: 177.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-{3-oxabicyclo3.1.1heptan-1-yl}ethan-1-amine hydrochloride

Compound CAS No. 2580214-41-9: 2-{3-Oxabicyclo[3.1.1]Heptan-1-Yl}Ethan-1-Amine Hydrochloride

The compound with CAS number 2580214-41-9, known as 2-{3-Oxabicyclo[3.1.1]Heptan-1-Yl}Ethan-1-Amine Hydrochloride, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amines, which are characterized by their rigid, bicyclic frameworks and amine functional groups. The presence of the oxabicyclo[3.1.1]heptane moiety introduces a unique combination of steric and electronic properties, making this compound a promising candidate for various applications in drug discovery and chemical synthesis.

The molecular structure of 2-{3-Oxabicyclo[3.1.1]Heptan-1-Yl}Ethan-1-Amine Hydrochloride consists of a bicyclic system with an oxygen atom (oxa) within the ring system, which contributes to its stability and bioavailability. The ethanamine group attached to the bicyclic framework further enhances its potential for forming hydrogen bonds, a critical property for drug-receptor interactions. Recent studies have highlighted the importance of such structural features in modulating pharmacokinetic profiles and therapeutic efficacy.

One of the most notable aspects of this compound is its versatile synthetic accessibility. Researchers have developed efficient methodologies to synthesize 2-{3-Oxabicyclo[3.1.1]Heptan-1-Yl}Ethan-1-Amine Hydrochloride, often employing ring-closing metathesis or other transition-metal-catalyzed reactions. These methods not only ensure high yields but also allow for precise control over stereochemistry, which is crucial for maintaining the compound's biological activity.

In terms of pharmacological activity, 2-{3-Oxabicyclo[3.1.1]Heptan-1-Yl}Ethan-1-Amine Hydrochloride has demonstrated potential as a modulator of various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. Recent findings from in vitro studies suggest that this compound exhibits selective binding to certain receptor subtypes, making it a valuable tool for exploring receptor signaling pathways and developing novel therapeutics.

The application of 2-{3-Oxabicyclo[3.1.1]Heptan-1-Yl}Ethan-1-Amine Hydrochloride extends beyond pharmacology into materials science, where its rigid bicyclic structure makes it an attractive candidate for designing advanced materials with tailored mechanical properties. Additionally, its ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and sensing applications.

Looking ahead, the continued exploration of CAS No 258020449's properties will undoubtedly lead to new insights into its potential applications across diverse fields. As research progresses, this compound is expected to play an increasingly important role in both academic and industrial settings, contributing to the development of innovative solutions in medicine, materials science, and beyond.